Cas no 1803880-67-2 (Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate
• CAS No: 1803880-67-2
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4977993
• Update Time: 2025-10-31

Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-2-17-12(16)9-5-3-4-8(11(9)13)10(15)6-7-14/h3-5H,2,6-7H2,1H3
• InChI Key： UEXFIWUARSZIKR-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC=CC=1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate

Comprehensive Overview of Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1803880-67-2)

Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate (CAS No. 1803880-67-2) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its molecular structure, featuring a benzoate core with bromo and chloropropanoyl substituents, makes it a versatile building block for researchers exploring novel chemical pathways. The compound's unique properties have garnered attention in recent years, particularly in the context of green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly production methods.

In the realm of drug discovery, Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate serves as a critical precursor for developing bioactive molecules. Its electron-withdrawing groups (bromo and chloro) enhance reactivity in nucleophilic substitution reactions, a feature frequently exploited in medicinal chemistry. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in oncology research, addressing common search queries like "new cancer drug intermediates 2023." The compound's stability under various pH conditions also makes it suitable for high-throughput screening applications.

The agrochemical industry values CAS 1803880-67-2 for its role in synthesizing crop protection agents. With rising interest in precision agriculture (a trending search term), researchers are investigating derivatives of this compound for targeted pest management solutions. Its halogenated aromatic structure contributes to the lipophilicity required for systemic plant absorption, while the ester group allows for controlled degradation – addressing the growing demand for "low-persistence agrochemicals" in environmental forums.

From a synthetic chemistry perspective, Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate demonstrates remarkable versatility in cross-coupling reactions, particularly in Palladium-catalyzed processes. This aligns with laboratory professionals' frequent searches for "efficient Suzuki-Miyaura coupling substrates." The compound's crystalline nature facilitates purification, making it attractive for process chemistry optimization – a key concern in pharmaceutical manufacturing cost reduction strategies.

Analytical characterization of 1803880-67-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common researcher queries about "halogenated benzoate analysis methods." The distinct 1H-NMR signals from its ethyl ester moiety (δ 1.3-1.5 ppm) and aromatic protons (δ 7.5-8.2 ppm) provide clear structural verification. These analytical features support its use in quality control protocols for regulatory compliance in pharmaceutical applications.

Storage and handling of Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate require standard organic compound precautions, with stability data showing optimal preservation under anhydrous conditions at 2-8°C. This information responds to frequent logistical questions from procurement specialists about "sensitive ester compound storage guidelines." The compound's shelf life considerations make it a subject in discussions about chemical inventory management systems in research facilities.

Emerging applications in material science are expanding the utility of CAS 1803880-67-2. Recent patents describe its incorporation into photoactive polymers, tapping into the booming interest in "organic electronic materials." The conjugated system enabled by its aromatic and carbonyl groups shows promise in developing organic semiconductors – a field generating numerous academic and industrial inquiries.

The commercial availability of Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate from specialty chemical suppliers has increased significantly, reflecting its growing importance in custom synthesis services. Procurement professionals often search for "high-purity halogenated benzoate suppliers," with emphasis on batch-to-batch consistency and regulatory documentation – key differentiators in the fine chemicals market.

Environmental fate studies of 1803880-67-2 derivatives have become increasingly relevant, corresponding to search trends about "benzoate biodegradability." The compound's structural features allow for predictable metabolic pathways in biological systems, making it a candidate for eco-design approaches in chemical development – a principle gaining traction in circular economy initiatives.

In conclusion, Ethyl 2-bromo-3-(3-chloropropanoyl)benzoate represents a multifaceted chemical tool with expanding applications across research and industrial sectors. Its value proposition continues to evolve with advancements in catalytic chemistry and molecular design, ensuring its place in the toolkit of modern chemists addressing tomorrow's scientific challenges.